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Compound of Interest

Compound Name:
2,4-Diamino-3,5-

dimethylthiotoluene

Cat. No.: B034445 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,4-Diamino-3,5-
dimethylthiotoluene

This guide provides comprehensive safety and handling information for 2,4-Diamino-3,5-
dimethylthiotoluene (CAS No. 106264-79-3), also known as Dimethylthiotoluenediamine

(DMTDA), intended for researchers, scientists, and drug development professionals. It covers

hazard identification, personal protection, emergency procedures, and detailed experimental

protocols for toxicity assessment.

Chemical Identification and Physical Properties
2,4-Diamino-3,5-dimethylthiotoluene is a liquid aromatic amine primarily used as a curing

agent for polyurethanes and polyureas.[1][2] Its physical and chemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C9H14N2S2 [2][3]

Molecular Weight 214.36 g/mol [2][4]

Appearance Amber liquid [4]

Boiling Point 200 °C (at 1.68 mmHg) [2][3]

Density 1.206 g/cm³ [2][3]

Vapor Pressure 10 Pa at 25°C [2]

Water Solubility 162 mg/L at 20°C [2]

LogP (Octanol-Water Partition

Coefficient)
2.5 at 20°C [2]

Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[5] The key hazards are summarized in the

table below.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[5]

Hazardous to the Aquatic

Environment (Long-term)
1

H410: Very toxic to aquatic life

with long lasting effects.[5]

GHS Label Elements:

Pictograms:

alt text
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alt text

Signal Word: Warning[5]

Experimental Protocols for Toxicity Assessment
The toxicity data for 2,4-Diamino-3,5-dimethylthiotoluene are derived from standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following sections detail the methodologies for the

key toxicological endpoints.

Acute Oral Toxicity
The acute oral toxicity is typically determined using the OECD Test Guideline 423 ("Acute Toxic

Class Method").[5] This method is a stepwise procedure using a small number of animals to

classify a substance into a GHS toxicity category.[5]

Methodology:

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[6]

Dosing: A group of three animals is administered the chemical orally at a starting dose

selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[7]

Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14

days.[5]

Stepwise Procedure: The outcome of the first step determines the next step. If mortality is

observed, the dose for the next group is lowered. If no mortality is observed, the dose is

increased.[5] This continues until enough information is gathered to classify the substance.

[5]

Acute Dermal Toxicity
Acute dermal toxicity is assessed following OECD Test Guideline 402.[8] This test provides

information on health hazards arising from a single, short-term dermal exposure.[9]

Methodology:
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Animal Selection: Adult rats, rabbits, or guinea pigs with healthy, intact skin are used.[6]

Preparation: The day before the test, the fur is removed from the dorsal area of the trunk of

the test animals.[6]

Application: The test substance is applied uniformly over a shaved area of at least 10% of

the body surface.[10] The area is then covered with a porous gauze dressing for a 24-hour

exposure period.[10]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[8]

Body weight is recorded weekly.[8] A gross necropsy is performed at the end of the study.[8]

Skin Sensitization
The potential for a chemical to cause skin sensitization is evaluated using methods like the

OECD Test Guideline 429 (Local Lymph Node Assay - LLNA).[4] The LLNA measures the

proliferation of lymphocytes in the draining auricular lymph nodes as an indicator of a

sensitization response.[4]

Methodology:

Animal Selection: Mice are typically used for the LLNA.[4]

Application: The test substance is applied to the dorsal surface of the ears of the test animals

for three consecutive days.[4]

Lymphocyte Proliferation Measurement: Five days after the first application, a radiolabeled

substance (e.g., 3H-methyl thymidine) is injected intravenously. The animals are euthanized,

and the draining auricular lymph nodes are excised. The incorporation of the radiolabel into

the lymph node cells is measured, which is proportional to the lymphocyte proliferation.[4]

Data Analysis: A stimulation index (SI) is calculated by comparing the proliferation in the test

group to the control group. An SI of 3 or greater is considered a positive result for skin

sensitization.[4]

Aquatic Toxicity
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The toxicity to aquatic organisms is assessed using standardized tests such as the OECD Test

Guideline 203 for fish.[11]

Methodology:

Test Organisms: A standardized fish species, such as Rainbow Trout (Oncorhynchus

mykiss), is used.[5][12]

Exposure: Fish are exposed to a range of concentrations of the test substance in water for a

period of 96 hours.[11]

Observation: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

[11]

Data Analysis: The concentration that is lethal to 50% of the test organisms (LC50) is

calculated at the end of the exposure period.[12]

Safety and Handling Precautions
Given the hazardous nature of 2,4-Diamino-3,5-dimethylthiotoluene, strict safety protocols

must be followed in a laboratory or industrial setting.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible.[13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4][5]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing

to prevent skin contact.[4][5]

Respiratory Protection: If ventilation is inadequate or if aerosols or vapors are generated,

use a NIOSH-approved respirator with an appropriate cartridge.[4]
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Safe Handling and Storage
Avoid contact with skin, eyes, and clothing.[5][14]

Do not breathe vapors or mist.[4][5]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents.[13]

Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation or a rash occurs.[4][5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor

immediately.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[4][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][5]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable, closed container for disposal.[5]
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Safe Handling Workflow
The following diagram illustrates a standard workflow for safely handling 2,4-Diamino-3,5-
dimethylthiotoluene in a research environment.
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Caption: Workflow for safe handling of 2,4-Diamino-3,5-dimethylthiotoluene.
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Hazard Management Logic
This diagram shows the logical relationship between the inherent hazards of the chemical,

potential exposure routes, and the control measures implemented to ensure safety.

Inherent Hazard

Exposure Routes Control Measures
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dimethylthiotoluene
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Inhalation

Dermal Contact

Ingestion

Engineering Controls
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Personal Protective
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Click to download full resolution via product page

Caption: Relationship between hazard, exposure, and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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